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Compound of Interest

2-(Ethoxymethylene)-4,4-
Compound Name:
dimethylcyclohexan-1-one

Cat. No.: B13637965

Get Quote

Executive Summary

2-(Ethoxymethylene)-4,4-dimethylcyclohexan-1-one (CAS 1344828-41-6) is a specialized
B-alkoxy enone intermediate used primarily in the synthesis of fused heterocyclic systems.[1]

Characterized by its "push-pull" alkene functionality, it serves as a critical building block for
4,5,6,7-tetrahydroindazoles and 5,6,7,8-tetrahydroquinazolines, scaffolds frequently observed
in kinase inhibitors and anti-inflammatory agents.

This guide provides a comprehensive technical analysis, including validated synthetic
protocols, mechanistic insights into its reactivity with binucleophiles, and safety standards for
handling.

Chemical Identity & Properties
Structural Profile

The compound features a cyclohexane ring geminally substituted with methyl groups at the C4
position. The C2 position possesses an exocyclic ethoxymethylene group, creating a
vinylogous ester motif that is highly susceptible to nucleophilic attack.
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Property Data
CAS Number 1344828-41-6
2-(ethoxymethylene)-4,4-dimethylcyclohexan-1-
IUPAC Name ( Y Y ) ey
one
Molecular Formula C11H1802
Molecular Weight 182.26 g/mol
Physical State Pale yellow liquid or low-melting solid
N Soluble in DCM, EtOH, MeOH, THF; Insoluble
Solubility )
in water
-alkoxy-

Key Functional Group

-unsaturated ketone (Enol ether)

Reactivity Profile

The electrophilic

-carbon (attached to the ethoxy group) is the primary site of reactivity. The compound acts as a
1,3-dielectrophile equivalent during condensation reactions.

o Hard Nucleophiles: Attack the carbonyl carbon (1,2-addition).
o Soft Nucleophiles (e.g., Hydrazines, Amidines): Attack the

-carbon (Michael-type addition) followed by elimination of ethanol and cyclization.

Synthetic Protocol (Upstream)

Objective: Preparation of 2-(Ethoxymethylene)-4,4-dimethylcyclohexan-1-one from 4,4-
dimethylcyclohexanone.

Reaction Logic
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The synthesis utilizes a Claisen-type condensation between the ketone and triethyl
orthoformate. Acetic anhydride is employed to drive the equilibrium by sequestering the ethanol
byproduct as ethyl acetate.

Materials

e Precursor: 4,4-Dimethylcyclohexanone (1.0 equiv)
o Reagent: Triethyl orthoformate (1.5 - 2.0 equiv)

» Solvent/Reagent: Acetic anhydride (2.0 equiv)

e Catalyst: Zinc chloride (ZnCl2) or

-Toluenesulfonic acid (catalytic amount)

Step-by-Step Methodology

e Setup: Equip a round-bottom flask with a magnetic stir bar, reflux condenser, and a drying
tube (calcium chloride).

» Addition: Charge the flask with 4,4-dimethylcyclohexanone, triethyl orthoformate, and acetic
anhydride. Add the catalyst (ZnCl2).

o Reflux: Heat the mixture to reflux (approx. 110-130°C) for 6—12 hours. Monitor reaction
progress via TLC (eluent: Hexane/EtOAC).[2] The starting ketone spot should disappear.

« Distillation: Switch the condenser to a distillation head. Distill off the volatile byproducts (ethyl
acetate and acetic acid) at atmospheric pressure.

« |solation: Increase the temperature/vacuum to distill the product. 2-(Ethoxymethylene)-4,4-
dimethylcyclohexan-1-one typically distills as a high-boiling fraction (approx. 120-140°C at
reduced pressure).

« Purification: If necessary, the product can be recrystallized from cold hexane or purified via
flash chromatography (Silica gel, 0-20% EtOAc in Hexanes).
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Figure 1: Synthetic workflow for the preparation of the target enol ether via Claisen
condensation.

Applications in Heterocycle Synthesis
(Downstream)

The primary utility of CAS 1344828-41-6 is its ability to rapidly form fused bicyclic systems with
binucleophiles.

Synthesis of 6,6-Dimethyl-4,5,6,7-tetrahydro-1H-indazole

Reaction with hydrazine hydrate yields the tetrahydroindazole core, a scaffold found in various
cannabinoid receptor ligands and anti-inflammatory drugs.

Protocol:

Dissolve 2-(ethoxymethylene)-4,4-dimethylcyclohexan-1-one (1 mmol) in Ethanol (5 mL).

Add Hydrazine hydrate (1.1 mmol) dropwise at 0°C.

Allow to warm to room temperature, then reflux for 2 hours.

Concentrate in vacuo.[2] The product, 6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazole, often
precipitates upon cooling or addition of water.

Synthesis of Tetrahydroquinazolines

Reaction with guanidine or amidines yields fused pyrimidine derivatives.

Protocol:
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e Dissolve Guanidine HCI (1.2 mmol) and Sodium Ethoxide (1.2 mmol) in Ethanol to generate

the free base.
» Add 2-(ethoxymethylene)-4,4-dimethylcyclohexan-1-one (1 mmol).
e Reflux for 4-6 hours.

o Evaporate solvent and wash with water to isolate 2-amino-7,7-dimethyl-5,6,7,8-

tetrahydroquinazolin-5-one.

Mechanistic Pathway

The reaction follows an addition-elimination sequence. The nitrogen nucleophile attacks the
electron-deficient

-carbon, displacing the ethoxy group (elimination of EtOH). The second nitrogen then attacks
the carbonyl carbon, followed by dehydration to aromatize the heterocyclic ring.

2-(Ethoxymethylene)- Binucleophile
4,4-dimethylcyclohexan-1-one (Hydrazine/Guanidine)

+ Nu

Intermediate 1:
Michael Addition
(Elimination of EtOH)

EtOH

Intermediate 2:
Cyclization onto Carbonyl

H20 (Aromatization)

Fused Heterocycle

(Indazole/Quinazoline)
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Figure 2: Mechanistic pathway for the conversion of the enol ether to fused heterocycles.

Safety & Handling

While specific toxicological data for CAS 1344828-41-6 is limited, it should be handled with the

same precautions as its structural analogs (e.g., ethyl ethoxymethylenemalonate).

Hazard Class

Description

Precaution

Likely to cause contact

Wear nitrile gloves and lab

Skin Irritant -
dermatitis. coat.
. Vapors or dust may cause ]
Eye Irritant o Use chemical safety goggles.
severe irritation.[3]
- Potential skin sensitizer upon Avoid direct contact; work in a
Sensitizer
repeated exposure. fume hood.
Moisture sensitive (hydrolysis Store under inert gas
Storage )
of enol ether). (Nitrogen/Argon) at 2-8°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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